Cas no 4368-83-6 (5-Acetamido-2-nitrobenzoic acid)

• Product Name: 5-Acetamido-2-nitrobenzoic acid
• CAS No: 4368-83-6
• Molecular Formula: C₉H₈N₂O₅
• Molecular Weight: 224.1702
• MDL: MFCD00035889
• CID: 85007
• PubChem ID: 87561581

5-Acetamido-2-nitrobenzoic acid Properties

Names and Identifiers

• 5-Acetamido-2-nitrobenzoic acid
• 5-(Acetylamino)-2-nitrobenzoic acid
• 3'-Carboxy-4'-nitroacetanilide
• 5-Acetylamino-2-nitrobenzoic acid
• Benzoic acid, 5-(acetylamino)-2-nitro-
• 2-Nitro-5-acetylaminobenzoic acid
• 5-ACETAMIDO-2-NITROBENZOICACID
• 5-(Acetamido)-2-nitrobenzoic acid
• PubChem13220
• bmse000174
• 5-Acetamido-2-nitrobenzoic
• Oprea1_692395
• ZSHFMOUMOUOGKI-UHFFFAOYSA-N
• 5-acetamido-2-ni
• 3-Carboxy-4-nitroacetanilide
• 5-acetamido-2-nitr
• 4368-83-6
• 5-ACETYLAMINO-2-NITRO-BENZOIC ACID
• SCHEMBL890785
• A826401
• CCG-54339
• 5-acetamido-2-nitro-benzoic acid
• FT-0619682
• NS00031357
• CHEBI:86569
• DTXSID1063435
• XLG672KN5P
• EINECS 224-461-4
• T70920
• STR04792
• SR-01000643442-1
• MFCD00035889
• CS-0206051
• EN300-7424542
• AKOS015889952
• Q27159253
• A2156
• DTXCID2040280
• DB-051158

• MDL： MFCD00035889
• InChIKey： ZSHFMOUMOUOGKI-UHFFFAOYSA-N
• Inchi： 1S/C9H8N2O5/c1-5(12)10-6-2-3-8(11(15)16)7(4-6)9(13)14/h2-4H,1H3,(H,10,12)(H,13,14)
• SMILES： O([H])C(C1C([H])=C(C([H])=C([H])C=1[N+](=O)[O-])N([H])C(C([H])([H])[H])=O)=O

Computed Properties

• Exact Mass: 224.04300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 224.043
• Heavy Atom Count: 16
• Complexity: 312
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 112

Experimental Properties

• LogP: 1.84760
• PSA: 112.22000
• Boiling Point: 522.9°Cat760mmHg
• Melting Point: 225°C(dec.)(lit.)
• Flash Point: 270.1°C
• Color/Form: powder
• Solubility: Uncertain
• Density: 1.526

5-Acetamido-2-nitrobenzoic acid Security Information

• Symbol:
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 36/37/38
• TSCA：Yes

5-Acetamido-2-nitrobenzoic acid Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters